Cas no 5019-91-0 ({bicyclo2.2.2octan-2-yl}methanol)

{bicyclo2.2.2octan-2-yl}methanol structure
5019-91-0 structure
Product Name:{bicyclo2.2.2octan-2-yl}methanol
CAS No:5019-91-0
MF:C9H16O
MW:140.222743034363
MDL:MFCD28654991
CID:933376
PubChem ID:296934
Update Time:2025-04-19

{bicyclo2.2.2octan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • bicyclo[2.2.2]oct-2-ylmethanol
    • 3-bicyclo[2.2.2]octanylmethanol
    • 2-hydroxymethyl-bicyclo[2.2.2]octane
    • 2-Hydroxymethyl-bicyclo< 2.2.2> octan
    • AC1L6QVM
    • bicyclo[2,2,2]oct-3-yl methanol
    • Bicyclo[2.2.2]oct-2-yl-methanol
    • bicyclo[2.2.2]oct-3-yl methanol
    • Bicyclo[2.2.2]octane-2-methanol
    • NSC167506
    • SureCN4995408
    • {bicyclo2.2.2octan-2-yl}methanol
    • 205171-89-7
    • 5019-91-0
    • [(2R)-2-bicyclo[2.2.2]octanyl]methanol
    • [(2S)-2-bicyclo[2.2.2]octanyl]methanol
    • DTXSID10304829
    • NSC 167506
    • 1932171-77-1
    • {bicyclo[2.2.2]octan-2-yl}methanol
    • CYJSENHSYHIVTH-UHFFFAOYSA-N
    • EN300-268005
    • Bicyclo(2.2.2)octane-2-methanol
    • 2-bicyclo[2.2.2]octanylmethanol
    • NSC-167506
    • SCHEMBL4995408
    • MDL: MFCD28654991
    • Inchi: 1S/C9H16O/c10-6-9-5-7-1-3-8(9)4-2-7/h7-10H,1-6H2
    • InChI Key: CYJSENHSYHIVTH-UHFFFAOYSA-N
    • SMILES: OCC1CC2CCC1CC2

Computed Properties

  • Exact Mass: 140.12018
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 228.4°C at 760 mmHg
  • Flash Point: 103.8°C
  • Refractive Index: 1.493
  • PSA: 20.23
  • LogP: 1.80500

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